Cas no 2229376-24-1 (2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid)

• Product Name: 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid
• CAS No: 2229376-24-1
• MF: C₁₂H₁₂ClFO₂
• MW: 242.673886299133
• CID: 6406702
• PubChem ID: 165648229
• Update Time: 2025-11-06

2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid
• EN300-1977938
• 2229376-24-1
• 2-[1-(2-chloro-4-fluorophenyl)cyclobutyl]acetic acid

• Inchi： 1S/C12H12ClFO2/c13-10-6-8(14)2-3-9(10)12(4-1-5-12)7-11(15)16/h2-3,6H,1,4-5,7H2,(H,15,16)
• InChI Key： AHYFWWFSEQSWGL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CC(=O)O)CCC1)F

Computed Properties

• Exact Mass: 242.0509855g/mol
• Monoisotopic Mass: 242.0509855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid

Introduction to 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid (CAS No. 2229376-24-1)

2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid (CAS No. 2229376-24-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutyl and substituted phenyl moieties, exhibits promising pharmacological properties and potential therapeutic applications. In this article, we will delve into the structural features, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular structure of 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid is defined by its cyclobutyl ring and a substituted phenyl group. The presence of a chlorine and a fluorine atom on the phenyl ring imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets. These structural characteristics make it an interesting candidate for various pharmaceutical applications.

The synthesis of 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid has been explored using several synthetic routes. One common approach involves the reaction of 2-chloro-4-fluorobenzaldehyde with cyclobutane carboxylic acid in the presence of a suitable catalyst. This method provides a high yield and purity of the target compound, making it suitable for large-scale production. Recent advancements in catalytic methods have further optimized this process, enhancing both efficiency and environmental sustainability.

In terms of biological activities, 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid has shown potential as an anti-inflammatory agent. Studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, preliminary research has indicated that 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid may have antitumor effects. In vitro studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways involved in cell proliferation and survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical development.

In addition to its therapeutic potential, 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid has also been studied for its use as a chemical probe in biological research. Its unique structure allows it to selectively bind to specific protein targets, making it a valuable tool for understanding protein function and interactions. This application has broad implications for drug discovery and development.

The environmental impact of 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid is another important consideration. Recent studies have focused on developing green synthesis methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing emphasis on sustainable practices in chemical manufacturing.

In conclusion, 2-1-(2-chloro-4-fluorophenyl)cyclobutylacetic acid (CAS No. 2229376-24-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an exciting area of ongoing investigation. As research continues to advance, we can expect to see further developments in the understanding and utilization of this compound.